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Compound of Interest

Compound Name: 2-Isobutylpyrrolidine

Cat. No.: B180006 Get Quote

Essential Safety and Handling Guide for 2-
Isobutylpyrrolidine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Isobutylpyrrolidine was not readily

available. The following guidance is based on the safety data for the closely related isomer, 4-

Isobutyl-2-pyrrolidinone (CAS #61312-87-6), and general best practices for handling hazardous

laboratory chemicals.[1][2][3][4] Researchers must conduct a thorough risk assessment for

their specific application and consult their institution's Environmental Health and Safety (EHS)

department.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals on the safe handling, necessary personal protective equipment

(PPE), and proper disposal of 2-Isobutylpyrrolidine.

Quantitative Data for 4-Isobutyl-2-pyrrolidinone
The following table summarizes the available quantitative data for 4-Isobutyl-2-pyrrolidinone,

which may serve as a proxy for understanding the physical and chemical properties of 2-
Isobutylpyrrolidine.
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Property Value Source

CAS Number 61312-87-6 [1][2]

Molecular Formula C8H15NO [1][2]

Molecular Weight 141.21 g/mol [1][2]

Storage Temperature
2-8°C (Sealed in dry

conditions)
[1]

Solubility

Chloroform (Slightly), Ethyl

Acetate (Slightly), Methanol

(Slightly)

[1]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Safe handling of 2-Isobutylpyrrolidine requires strict adherence to established laboratory

safety protocols and the consistent use of appropriate PPE.[5][6][7]

Engineering Controls
Ventilation: All handling of 2-Isobutylpyrrolidine should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[8]

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[9]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final barrier against exposure and is mandatory when

handling this compound.[6][10]
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PPE Category Item Specification Rationale

Eye Protection

Safety Goggles with

Side Shields or Face

Shield

ANSI Z87.1 certified.

A face shield should

be worn over goggles

when there is a

significant splash

hazard.

Protects eyes from

splashes and

aerosols.[5]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are generally

recommended for

handling cyclic

amines. Check

manufacturer's

compatibility data.

Double gloving may

be appropriate.

Prevents skin contact

and absorption.[6][11]

Body Protection

Laboratory Coat or

Chemical-Resistant

Gown

Long-sleeved, with a

closed front. A

chemical-resistant

apron may be

required for larger

quantities.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
NIOSH-Approved

Respirator

Required if working

outside a fume hood

or if aerosols may be

generated. The type

(e.g., N95, half-mask

with organic vapor

cartridges) depends

on the specific risk

assessment.

Prevents inhalation of

harmful vapors or

aerosols.[5]

Foot Protection Closed-Toed Shoes
Made of a non-porous

material.

Protects feet from

spills.
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Experimental Protocol: Step-by-Step Handling
Procedure

Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are

worn over the cuffs of the lab coat.[6]

Chemical Handling:

Carefully open the container within the fume hood.

Use appropriate tools (e.g., pipette, spatula) to dispense the required amount of 2-
Isobutylpyrrolidine.

Keep the container sealed when not in use.

Post-Handling:

Thoroughly clean the work area after completion.

Decontaminate any equipment that has come into contact with the chemical.

Properly dispose of all waste materials as outlined in the disposal plan.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then lab coat, then eye protection). Wash hands thoroughly with soap and water after

removing PPE.

Emergency Plan: Spill Response
In the event of a spill, immediate and correct action is crucial to mitigate risks.[12][13][14][15]

Immediate Actions
Alert Personnel: Immediately notify others in the vicinity.
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Evacuate: If the spill is large, volatile, or in a poorly ventilated area, evacuate the immediate

area.

First Aid: If there is personal contact, rinse the affected skin or eyes with copious amounts of

water for at least 15 minutes and seek immediate medical attention. Remove contaminated

clothing while rinsing.

Spill Cleanup Protocol
For minor spills that can be safely managed by laboratory personnel:

Assess the Spill: Determine the nature and extent of the spill. Do not attempt to clean up a

large spill or any spill you are not trained or equipped to handle.

Control Ignition Sources: If the material is flammable, turn off all nearby ignition sources.[12]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or commercial spill

pillows) to dike the spill and prevent it from spreading.[16]

Absorption: Apply absorbent material over the spill, working from the outside in.

Collection: Once fully absorbed, carefully scoop the material into a designated, labeled

hazardous waste container.[12]

Decontamination: Clean the spill area with soap and water or an appropriate

decontaminating solution.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.

Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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